Cas no 1866-73-5 (Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1))
![Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) structure](https://ossimg.kuujia.com/scimg/2000/1866-73-5x500.png)
1866-73-5 structure
Product Name:Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
CAS No:1866-73-5
MF:C8H18INOS
MW:303.204093456268
MDL:MFCD00011839
CID:212296
PubChem ID:57654513
Update Time:2025-04-19
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1)
- Propionylthiocholine iodide
- S-Propionylthiocholine Iodide
- trimethyl(2-propanoylsulfanylethyl)azanium,iodide
- Propionylthiocholiniodid
- Propionylthiocholin-jodid
- trimethyl(2-propionylthioethyl)ammonium chloride
- (2-MERCAPTOETHYL)TRIMETHYLAMMONIUM IODIDE PROPIONATE
- n,n,n-trimethyl-2-[(1-oxopropyl)thio]-ethanaminiuiodide
- Ethanaminium, N,N,N-trimethyl-2-(1-oxopropyl)thio-, iodide
- Propionylthiocholine iodide ,98%
- S-Propionylthiocholine iodide,98%
- trimethyl(2-propanoylsulfanylethyl)azanium;iodide
- Ammonium, (2-mercaptoethyl)trimethyl-, iodide, propionate
- N,N,N-Trimethyl-2-(propanoylsulfanyl)ethan-1-aminium iodide
- AKOS024374979
- 1866-73-5
- Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-,iodide(1:1)
- DTXSID40940118
- NSC-97015
- J-011997
- SCHEMBL5144335
- N,N,N-Trimethyl-2-(propionylthio)ethanaminium iodide
- EINECS 217-482-5
- Ethanaminium, N,N,N-trimethyl-2-((1-oxopropyl)thio)-, iodide
- NSC97015
- Ethanaminium,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide
- NSC 97015
- FT-0745898
- BJQIXLJDWWVGAE-UHFFFAOYSA-M
-
- MDL： MFCD00011839
- Inchi： 1S/C8H18NOS.HI/c1-5-8(10)11-7-6-9(2,3)4;/h5-7H2,1-4H3;1H/q+1;/p-1
- InChI Key： BJQIXLJDWWVGAE-UHFFFAOYSA-M
- SMILES： [I-].S(C(CC)=O)CC[N+](C)(C)C
Computed Properties
- Exact Mass: 303.01500
- Monoisotopic Mass: 303.015378
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 129
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 42.4
Experimental Properties
- Color/Form: powder
- Density: 1.4391 (estimate)
- Melting Point: 200-202 °C (lit.)
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 42.37000
- LogP: -1.63360
- Solubility: Not determined
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H315-H318-H335
- Warning Statement： P280-P305+P351+P338+P310
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38-41
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- Storage Condition：−20°C
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P2880-5G |
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) |
1866-73-5 | 5g |
¥1413.75 | 2023-11-04 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | P2880-25G |
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) |
1866-73-5 | 25g |
¥6783.98 | 2023-11-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236484-5 g |
Propionylthiocholine iodide, |
1866-73-5 | ≥98% | 5g |
￥707.00 | 2023-07-10 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-236484-5g |
Propionylthiocholine iodide, |
1866-73-5 | ≥98% | 5g |
￥707.00 | 2023-09-05 |
Ethanaminium,N,N,N-trimethyl-2-[(1-oxopropyl)thio]-, iodide (1:1) Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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